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Compound of Interest

Compound Name:
Bis(4-Methyl-2-pentyl) Phthalate-

d4

Cat. No.: B569739 Get Quote

Technical Guide: Bis(4-Methyl-2-pentyl)
Phthalate-d4
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

technical data for Bis(4-Methyl-2-pentyl) Phthalate-d4. It is important to note that a complete

Safety Data Sheet (SDS) specifically for the deuterated form was not publicly available at the

time of this writing. The safety and toxicological information presented here is largely based on

data for the non-deuterated form, Bis(4-Methyl-2-pentyl) Phthalate. While the toxicological

properties are expected to be similar, this assumption should be considered when handling this

compound. All laboratory work should be conducted under the guidance of a qualified

professional and in accordance with institutional safety protocols.

Chemical and Physical Properties
Bis(4-Methyl-2-pentyl) Phthalate-d4 is the deuterium-labeled form of Bis(4-Methyl-2-pentyl)

Phthalate, a member of the phthalate ester class of compounds. Phthalates are commonly

used as plasticizers to increase the flexibility, durability, and longevity of plastics. The

deuterated form is valuable in research settings, particularly in pharmacokinetic and metabolic

studies, where it can be used as an internal standard for quantitative analysis.
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Quantitative Data Summary:

Property
Bis(4-Methyl-2-pentyl)
Phthalate-d4

Bis(4-Methyl-2-pentyl)
Phthalate

CAS Number 1398066-13-1 146-50-9, 84-63-9

Molecular Formula C₂₀H₂₆D₄O₄ C₂₀H₃₀O₄

Molecular Weight 338.47 g/mol 334.45 g/mol [1]

Appearance Solid Colorless liquid

Boiling Point Not available 341.5 °C at 760 mmHg

Flash Point Not available 180 °C

Density Not available 1.01 g/cm³

Safety and Hazard Information
The non-deuterated form, Bis(4-Methyl-2-pentyl) Phthalate, is classified as a reproductive

toxicant. It is crucial to handle the deuterated form with the same level of caution.

GHS Hazard Classification (for non-deuterated form):[2]

Hazard Class Category Hazard Statement

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child

Precautionary Statements:
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Code Statement

P201 Obtain special instructions before use.

P202
Do not handle until all safety precautions have

been read and understood.

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.

P308 + P313
IF exposed or concerned: Get medical advice/

attention.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Handling and Storage:

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation

of vapors and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal:

Dispose of this chemical and its container in accordance with local, regional, and national

regulations. It is recommended to use a licensed chemical waste disposal company.

Toxicological Information and Endocrine Disruption
Phthalates, as a class of chemicals, are recognized as endocrine-disrupting chemicals (EDCs).

They can interfere with the body's hormonal systems, potentially leading to adverse

developmental, reproductive, neurological, and immune effects. The primary mechanisms of

endocrine disruption by phthalates include anti-androgenic activity and inhibition of

steroidogenesis.

Mechanism of Endocrine Disruption
The endocrine-disrupting effects of phthalates are primarily attributed to their ability to:
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Antagonize Androgen Receptors: Phthalates and their metabolites can bind to androgen

receptors, blocking the action of natural androgens like testosterone. This can disrupt male

reproductive development and function.

Inhibit Steroidogenesis: Phthalates can interfere with the synthesis of steroid hormones,

including testosterone, by down-regulating the expression of key enzymes in the

steroidogenic pathway.

Signaling Pathway
The following diagram illustrates the general signaling pathway for endocrine disruption by

phthalates, focusing on the inhibition of steroidogenesis.

Caption: General mechanism of endocrine disruption by phthalates.

Experimental Protocols
Detailed experimental protocols for toxicological or in vivo studies specifically using Bis(4-
Methyl-2-pentyl) Phthalate-d4 are not readily available in the public domain. However,

general protocols for studying the endocrine-disrupting effects of phthalates can be adapted.

The following provides a conceptual framework for such experiments.

In Vitro Steroidogenesis Assay
Objective: To assess the effect of Bis(4-Methyl-2-pentyl) Phthalate-d4 on steroid hormone

production.

Methodology:

Cell Culture: Human adrenocortical carcinoma (H295R) cells are a commonly used model for

studying steroidogenesis. Culture H295R cells in appropriate media supplemented with fetal

bovine serum and antibiotics.

Treatment: Plate cells in multi-well plates and allow them to adhere. Replace the medium

with fresh medium containing various concentrations of Bis(4-Methyl-2-pentyl) Phthalate-
d4 (dissolved in a suitable solvent like DMSO) and a positive control (e.g., forskolin).

Incubation: Incubate the cells for a specified period (e.g., 24-48 hours).
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Hormone Quantification: Collect the cell culture supernatant and quantify the levels of steroid

hormones (e.g., testosterone, progesterone, estradiol) using methods such as ELISA or LC-

MS/MS.

Data Analysis: Compare the hormone levels in the treated groups to the vehicle control to

determine the effect of the compound on steroidogenesis.

In Vivo Reproductive Toxicity Study (Conceptual)
Objective: To evaluate the potential reproductive toxicity of Bis(4-Methyl-2-pentyl) Phthalate-
d4 in a rodent model.

Methodology:

Animal Model: Use a suitable rodent model, such as Sprague-Dawley rats.

Dosing: Administer Bis(4-Methyl-2-pentyl) Phthalate-d4 via an appropriate route (e.g., oral

gavage) to different groups of animals at various dose levels for a specified duration (e.g.,

during critical windows of development).

Parameters to be Monitored:

Males: Anogenital distance in pups, testicular weight, sperm count and motility, and

histopathological examination of reproductive organs.

Females: Estrous cyclicity, fertility rates, and histopathological examination of reproductive

organs.

Data Analysis: Analyze the collected data for statistically significant differences between the

treated and control groups.

Workflow for a Conceptual In Vivo Study:
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Conceptual Workflow for In Vivo Reproductive Toxicity Study

Animal Acclimatization

Group Assignment
(Control & Treatment Groups)

Dosing with
Bis(4-Methyl-2-pentyl) Phthalate-d4

Observation & Data Collection
(Clinical signs, Body weight, etc.)

Terminal Sacrifice & Necropsy

Organ Weight Measurement
& Histopathology

Sperm Analysis
(for males)

Data Analysis
& Interpretation

Click to download full resolution via product page

Caption: Conceptual workflow for an in vivo reproductive toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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